Cas no 2004267-96-1 (1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2004267-96-1
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 5823184
• PubChem ID: 165868969
• Update Time: 2025-10-30

1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride
• 2004267-96-1
• EN300-1143111

• Inchi： 1S/C8H12ClNO2S/c9-13(11,12)8(5-6-8)4-2-1-3-7-10/h1-6H2
• InChI Key： NDFYAVJSUUGEOT-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCCC#N)CC1)(=O)=O

Computed Properties

• Exact Mass: 221.0277275g/mol
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride

1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride (CAS No. 2004267-96-1): An Overview of Its Synthesis, Properties, and Applications

1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride (CAS No. 2004267-96-1) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its cyclopropane ring and sulfonyl chloride functional group, offers a range of potential applications in organic synthesis, pharmaceutical research, and materials science.

The synthesis of 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride involves a series of well-defined steps that highlight the complexity and precision required in modern chemical synthesis. One common approach begins with the preparation of the corresponding alcohol or thiol, followed by oxidation to form the sulfoxide or sulfone. The subsequent chlorination step yields the desired sulfonyl chloride. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

The physical and chemical properties of 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride are crucial for understanding its behavior in various applications. This compound is a white crystalline solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. It readily undergoes nucleophilic substitution reactions, making it an excellent reagent for the introduction of functional groups in organic synthesis. The cyanobutyl substituent adds further versatility by providing a handle for subsequent transformations.

In the field of pharmaceutical research, 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride has shown promise as a building block for the synthesis of bioactive molecules. Its unique structure allows for the creation of complex scaffolds that can be tailored to target specific biological pathways. For instance, recent studies have explored its use in the development of novel inhibitors for enzymes involved in cancer and neurodegenerative diseases. The ability to fine-tune the properties of these molecules through strategic modifications has opened up new avenues for drug discovery.

Beyond pharmaceutical applications, 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride has found utility in materials science. Its reactivity and structural diversity make it an attractive candidate for the synthesis of advanced polymers and coatings. These materials often exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them suitable for a wide range of industrial applications. For example, researchers have developed polymer-based coatings using this compound that demonstrate superior adhesion and durability.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride have shown promising results, indicating that it can be used responsibly in various industries while minimizing environmental harm. Ongoing research aims to further optimize its properties to enhance its sustainability profile.

In conclusion, 1-(4-cyanobutyl)cyclopropane-1-sulfonyl chloride (CAS No. 2004267-96-1) is a multifaceted compound with a wide range of potential applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it a valuable tool for scientists and researchers across multiple disciplines. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on science and technology.